![molecular formula C22H17F2N5O3S B1263506 N-(2-fluorophenyl)-2-[[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxo-5-pyrimido[4,5-d]pyrimidinyl]thio]acetamide](/img/structure/B1263506.png)
N-(2-fluorophenyl)-2-[[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxo-5-pyrimido[4,5-d]pyrimidinyl]thio]acetamide
Overview
Description
N-(2-fluorophenyl)-2-[[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxo-5-pyrimido[4,5-d]pyrimidinyl]thio]acetamide is an anilide.
Scientific Research Applications
Radiosynthesis Applications
- Radioligand Imaging : The compound has been used in the development of selective radioligands like DPA-714 for imaging the translocator protein (18 kDa) with PET. These ligands aid in in vivo imaging using positron emission tomography, crucial for medical diagnostics and research (Dollé et al., 2008).
Chemical Synthesis and Biological Activity
- Thrombin Inhibitors : Related compounds, such as 2-(2-Chloro-6-fluorophenyl)acetamides, have been identified as potent thrombin inhibitors. These are important for the development of new therapeutic agents (Lee et al., 2007).
- Anti-Inflammatory Activity : Derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity (Sunder & Maleraju, 2013).
Pharmacological Research
- Antipsychotic Agents : Certain analogs, like 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, have been evaluated for their antipsychotic potential. This research is pivotal in developing new drugs for psychiatric disorders (Wise et al., 1987).
Neuroinflammation Imaging
- TSPO Ligands : Pyrazolo[1,5-a]pyrimidines, related to this compound, have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These studies are crucial for neuroinflammation imaging (Damont et al., 2015).
Magnetic Resonance Studies
- NMR Studies of Bicyclic Thiophene Derivatives : The compound and its derivatives have been subjects of nuclear magnetic resonance studies, aiding in understanding molecular structure and interactions (Hirohashi, Inaba, & Yamamoto, 1975).
Anticancer Research
- Anticancer Agents : Studies on derivatives like 2-(substituted benzylidene)-7-(4-fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one have shown significant anticancer activity, contributing to oncological pharmacology (Selvam et al., 2012).
Antiviral Research
- Anti COVID-19 Molecule : The compound has been investigated for its antiviral potency against SARS-CoV-2 protein, demonstrating potential as a novel anti COVID-19 molecule (Mary et al., 2020).
Properties
Molecular Formula |
C22H17F2N5O3S |
|---|---|
Molecular Weight |
469.5 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide |
InChI |
InChI=1S/C22H17F2N5O3S/c1-28-19-17(21(31)29(2)22(28)32)20(27-18(26-19)12-7-3-4-8-13(12)23)33-11-16(30)25-15-10-6-5-9-14(15)24/h3-10H,11H2,1-2H3,(H,25,30) |
InChI Key |
FYPQJYNLIRLFPZ-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CC=C3F)SCC(=O)NC4=CC=CC=C4F)C(=O)N(C1=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2,4-dimethoxyphenyl)-N-[2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl]-4-oxo-1-phthalazinecarboxamide](/img/structure/B1263436.png)
![[(2S,3R,4R,5S,6S,7S,8R,13S,17R)-8-acetyloxy-11-ethyl-5,7-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate](/img/structure/B1263440.png)
